Cas no 275-03-6 (1,2,3,4tetrazolo1,5-apyrimidine)

• Product Name: 1,2,3,4tetrazolo1,5-apyrimidine
• CAS No: 275-03-6
• MF: C₄H₃N₅
• MW: 121.100118875504
• MDL: MFCD18449292
• CID: 254940
• PubChem ID: 349391
• Update Time: 2025-05-20

1,2,3,4tetrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Tetrazolo[1,5-a]pyrimidine
• c1-2-5-4-6-7-8-9(4)3-1
• C4H3N5
• h1-3
• NSC-409071
• EN300-216653
• SCHEMBL1553537
• InChI=1/C4H3N5/c1-2-5-4-6-7-8-9(4)3-1/h1-3
• NSC409071
• DTXSID90325178
• 3E8GPT6S7S
• 1,2,3,3A,7-PENTAAZAINDENE
• 275-03-6
• tetrazolo(1,5-a)pyrimidine
• (1,2,3,4)TETRAZOLO(1,5-A)PYRIMIDINE
• ZDGQAVFYXBCIKB-UHFFFAOYSA-N
• AKOS006371232
• Z1198725913
• 1,2,3,8-TETRAZAINDOLIZINE
• [1,2,3,4]tetrazolo[1,5-a]pyrimidine
• 1,2,3,8-TETRAAZAPYRROCOLINE
• 1,2,3,4tetrazolo1,5-apyrimidine

• MDL： MFCD18449292
• Inchi： 1S/C4H3N5/c1-2-5-4-6-7-8-9(4)3-1/h1-3H
• InChI Key： ZDGQAVFYXBCIKB-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NN=N2

Computed Properties

• Exact Mass: 121.03900
• Monoisotopic Mass: 121.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.74
• Refractive Index: 1.892
• PSA: 55.97000
• LogP: -0.48070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 1,2,3,4tetrazolo1,5-apyrimidine

Recent Advances in the Study of 1,2,3,4-Tetrazolo[1,5-a]pyrimidine (CAS: 275-03-6) in Chemical Biology and Pharmaceutical Research

The compound 1,2,3,4-tetrazolo[1,5-a]pyrimidine (CAS: 275-03-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic scaffold is known for its unique structural and electronic properties, which make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

One of the key areas of research focuses on the synthesis and functionalization of 1,2,3,4-tetrazolo[1,5-a]pyrimidine derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of these derivatives using a one-pot multicomponent reaction, which significantly improved yield and purity. The study also highlighted the compound's ability to act as a bioisostere for purine bases, enabling its incorporation into nucleoside analogs with potential antiviral and anticancer properties.

In the context of drug discovery, 1,2,3,4-tetrazolo[1,5-a]pyrimidine has shown remarkable activity as a kinase inhibitor. A recent preclinical study revealed that certain derivatives of this compound exhibit potent inhibitory effects on cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study, conducted by a team at the University of Cambridge, identified a lead compound with nanomolar potency against CDK2 and CDK4, paving the way for further optimization and clinical development.

Another promising application of 1,2,3,4-tetrazolo[1,5-a]pyrimidine lies in its antimicrobial potential. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel tetrazolo-pyrimidine hybrids with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in folate metabolism.

Beyond its therapeutic applications, 1,2,3,4-tetrazolo[1,5-a]pyrimidine has also been investigated for its role in chemical biology. A recent study utilized this scaffold as a fluorescent probe to monitor enzymatic activity in real-time, offering new insights into cellular processes. The compound's stability and tunable photophysical properties make it an attractive tool for imaging and diagnostics.

In conclusion, the ongoing research on 1,2,3,4-tetrazolo[1,5-a]pyrimidine (CAS: 275-03-6) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. From its role as a kinase inhibitor in cancer therapy to its antimicrobial and diagnostic applications, this compound continues to inspire innovative research. Future studies are expected to explore its pharmacokinetic properties and in vivo efficacy, bringing us closer to clinical translation.